Cas no 2555-29-5 (8-Acetyl-7-hydroxy-4-methylcoumarin)

8-Acetyl-7-hydroxy-4-methylcoumarin is a synthetic coumarin derivative with a molecular formula of C12H10O4. This compound features a coumarin backbone substituted with acetyl, hydroxyl, and methyl groups at the 8-, 7-, and 4-positions, respectively. It exhibits strong fluorescence properties, making it valuable as a fluorescent probe or marker in biochemical and analytical applications. The presence of both acetyl and hydroxyl groups enhances its reactivity, allowing for further functionalization in organic synthesis. Its structural stability and photophysical characteristics also make it suitable for use in dye-sensitized solar cells and optoelectronic materials. The compound is typically synthesized via Pechmann condensation or other coumarin-derivative reactions, ensuring high purity and yield for research purposes.

8-Acetyl-7-hydroxy-4-methylcoumarin structure

2555-29-5 structure

Product Name:8-Acetyl-7-hydroxy-4-methylcoumarin

CAS No:2555-29-5

MF:C₁₂H₁₀O₄

MW:218.205403804779

MDL:MFCD00100602

CID:262416

PubChem ID:5324648

Update Time:2025-07-02

8-Acetyl-7-hydroxy-4-methylcoumarin Chemical and Physical Properties

Names and Identifiers

- 8-ACETYL-7-HYDROXY-4-METHYLCOUMARIN
- 8-ACETYL-7-HYDROXY-4-METHYL-CHROMEN-2-ONE
- 4-Methyl-7-hydroxy-8-acetylcoumarin
- 8-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one
- 2H-1-Benzopyran-2-one,8-acetyl-7-hydroxy-4-methyl-
- 8-acetyl-7-hydroxy-4-methylchromen-2-one
- 4-methyl-7-hydroxyl-8-acetylcoumarin
- 7-hydroxy-8-acetyl-4-methyl-chromen-2-one
- 8-acetyl-4-methyl-7-hydroxycoumarin
- 8-Acetyl-4-methylumbelliferone
- 8-acetyl-7-hydroxy-4-methyl-2H-1-benzopyran-2-one
- COUMARIN,8-ACETYL-7-HYDROXY-4-METHYL
- 4-Methyl-7-hydroxy-8-acetocoumarin
- 7-Hydroxy-8-acetyl-4-methylcoumarin
- NSC 19027
- COUMARIN, 8-ACETYL-7-HYDROXY-4-METHYL-
- WZOMQVFUPMLOGT-UHFFFAOYSA-N
- 0084XV5Z4C
- 2H-1-Benzopyran-2-one, 8-acetyl-7-hydroxy-4-methyl-
- 8-acetyl-7-hydroxy-4-methyl-2-oxochromen
- 4-18-00-01545 (Beilstein Handbook Reference)
- T70664
- 8-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one #
- NSC19027
- CHEMBL1784035
- 4-Methyl-7-hydroxy-8-acetyl-cumarin
- FT-0659654
- EN300-06371
- CCG-235168
- AMY25139
- Q63395748
- A817899
- A1-03164
- 2555-29-5
- 7-ACETYL-4-UMBELLIFERONE
- NSC-19027
- AKOS000274510
- CBDivE_010499
- UMBELLIFERONE, 8-ACETYL-4-METHYL-
- CS-0307754
- SCHEMBL4383562
- MFCD00100602
- Z56924499
- 4-methyl-7-hydroxy-8-acetyl-coumarin
- UNII-0084XV5Z4C
- DTXSID30180243
- 1ST164186
- InChI=1/C12H10O4/c1-6-5-10(15)16-12-8(6)3-4-9(14)11(12)7(2)13/h3-5,14H,1-2H
- PS-11165
- BRN 0195795
- A1848
- AE-848/09037063
- 2H-Chromen-2-one, 8-acetyl-7-hydroxy-4-methyl-
- DB-318386
- STL389364
- 8-Acetyl-7-hydroxy-4-methylcoumarin
- MDL： MFCD00100602
- Inchi： 1S/C12H10O4/c1-6-5-10(15)16-12-8(6)3-4-9(14)11(12)7(2)13/h3-5,14H,1-2H3
- InChI Key： WZOMQVFUPMLOGT-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C2C=CC(=C(C(C)=O)C1=2)O)=O
- BRN： 0195795

Computed Properties

Exact Mass: 218.05800
Monoisotopic Mass: 218.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 31
XLogP3: 1.7
Topological Polar Surface Area: 63.6

Experimental Properties

Color/Form: crystal
Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 168.0 to 172.0 deg-C
Solubility: Very slightly soluble (0.61 g/l) (25 º C),
PSA: 67.51000
LogP: 2.00960
Solubility: Not available

8-Acetyl-7-hydroxy-4-methylcoumarin Security Information

RTECS：GN4910000

8-Acetyl-7-hydroxy-4-methylcoumarin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A179183-50mg	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5		50mg	$ 50.00	2022-06-08
TRC	A179183-100mg	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5		100mg	$ 65.00	2022-06-08
TRC	A179183-500mg	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5		500mg	$ 135.00	2022-06-08
Alichem	A449042318-10g	8-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one	2555-29-5	95%	10g	$350.90	2023-09-02
Chemenu	CM285225-10g	8-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one	2555-29-5	95%	10g	$298	2021-06-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A151116-1g	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5	>98.0%(GC)	1g	¥313.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A151116-5G	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5	>98.0%(GC)	5g	¥854.90	2023-09-04
Chemenu	CM285225-5g	8-Acetyl-7-hydroxy-4-methyl-2H-chromen-2-one	2555-29-5	95%	5g	$124	2024-07-28
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	A1848-5G	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5	>98.0%(GC)	5g	¥840.00	2024-04-16
Apollo Scientific	OR345062-5g	8-Acetyl-7-hydroxy-4-methylcoumarin	2555-29-5		5g	£264.00	2025-02-20

8-Acetyl-7-hydroxy-4-methylcoumarin Related Literature

1. A simple coumarin as a turn-on fluorescence sensor for Al(iii) ions

Tianrong Li,Ran Fang,Baodui Wang,Yongliang Shao,Jian Liu,Shouting Zhang,Zhengyin Yang Dalton Trans. 2014 43 2741
2. Development of selective agents targeting serotonin 5HT1A receptors with subnanomolar activities based on a coumarin core

K. Ostrowska,D. Grzeszczuk,M. G?uch-Lutwin,A. Grybo?,A. Siwek,?. Dobrzycki,B. Trzaskowski Med. Chem. Commun. 2017 8 1690
3. A new simple Schiff base fluorescence “on” sensor for Al3+ and its living cell imaging

Jutika Kumar,Manas Jyoti Sarma,Prodeep Phukan,Diganta Kumar Das Dalton Trans. 2015 44 4576
4. Nuclear oxidation in flavones and related compounds. Part XLVII. A new synthesis of fraxetin and a synthesis of 4-methylfraxetin

K. Aghoramurthy,T. R. Seshadri J. Chem. Soc. 1954 3065
5. 319. The synthesis of 5-hydroxyflavone

Shigehiko Sugasawa J. Chem. Soc. 1934 1483

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